Cas no 902034-66-6 (10-methyl-3-(2-methylpropyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione)

• Product Name: 10-methyl-3-(2-methylpropyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione
• CAS No: 902034-66-6
• MF: C₂₀H₁₉N₃O₂S
• MW: 365.448763132095
• CID: 5441318
• Update Time: 2025-05-30

10-methyl-3-(2-methylpropyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 10-methyl-3-(2-methylpropyl)-2-thiophen-2-ylpyrimido[4,5-b]quinoline-4,5-dione
• 10-methyl-3-(2-methylpropyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione

• Inchi： 1S/C20H19N3O2S/c1-12(2)11-23-18(15-9-6-10-26-15)21-19-16(20(23)25)17(24)13-7-4-5-8-14(13)22(19)3/h4-10,12H,11H2,1-3H3
• InChI Key： ICEZPKCRJLFGAV-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(=O)C2C(=O)N(CC(C)C)C(C3SC=CC=3)=NC1=2

Additional information on 10-methyl-3-(2-methylpropyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione

Recent Advances in the Study of 10-methyl-3-(2-methylpropyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione (CAS: 902034-66-6)

In recent years, the compound 10-methyl-3-(2-methylpropyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione (CAS: 902034-66-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique pyrimidoquinoline-dione scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological targets. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 10-methyl-3-(2-methylpropyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that leverages palladium-catalyzed cross-coupling reactions to introduce the thiophene moiety, followed by cyclization under mild conditions. This approach not only enhances the scalability of the synthesis but also reduces the formation of byproducts, which is critical for pharmaceutical development.

From a pharmacological perspective, this compound has demonstrated notable activity as an inhibitor of protein kinases involved in inflammatory and oncogenic pathways. In vitro studies using human cancer cell lines revealed that 10-methyl-3-(2-methylpropyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione exhibits selective inhibition of the JAK-STAT signaling pathway, with IC50 values in the low micromolar range. These findings were corroborated by molecular docking simulations, which highlighted the compound's ability to bind to the ATP-binding site of JAK2, a key kinase implicated in myeloproliferative disorders.

Further investigations into the compound's mechanism of action have uncovered its potential as a dual-targeting agent. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that, in addition to its kinase inhibitory properties, the compound also modulates the activity of histone deacetylases (HDACs). This dual functionality suggests a broader therapeutic applicability, particularly in diseases where epigenetic regulation and kinase signaling are dysregulated, such as certain types of leukemia and solid tumors.

Despite these promising results, challenges remain in the clinical translation of 10-methyl-3-(2-methylpropyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione. Pharmacokinetic studies in animal models have indicated moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, toxicity profiling has revealed dose-dependent hepatotoxicity, which will need to be addressed in future optimization efforts.

In conclusion, 10-methyl-3-(2-methylpropyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione represents a compelling candidate for further development in targeted therapy. Its unique chemical structure and multifaceted biological activity position it as a valuable tool for both basic research and drug discovery. Ongoing studies are expected to elucidate its full therapeutic potential and address current limitations, paving the way for its eventual clinical evaluation.